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Introduction

Lithium is a critical component in modern battery technology, and its demand is projected to
grow significantly.[1] A substantial portion of the world's lithium resources is found in
continental brines.[2] Solvent extraction (SX) presents a promising and efficient method for
selectively recovering lithium from these brines, offering advantages over traditional methods
like precipitation, which can suffer from lower purity and slow kinetics.[3] This document
provides detailed application notes and protocols for researchers and scientists engaged in the
development of lithium recovery processes.

Solvent extraction, also known as liquid-liquid extraction, is a process that separates
compounds based on their relative solubilities in two different immiscible liquids, typically an
agueous phase (the brine) and an organic phase (the solvent containing an extractant).[4] The
process generally involves four main stages: extraction, scrubbing, stripping, and regeneration.

Key Solvent Extraction Systems

Several solvent systems have been investigated for lithium recovery from brines, each with its
own set of advantages and challenges. The choice of system often depends on the specific
composition of the brine, particularly the concentration of competing ions like magnesium,
sodium, and calcium.

» Tributyl Phosphate (TBP) with a Co-extractant: The TBP-FeCls system is a widely studied
and effective method for selectively extracting lithium from brines with high magnesium
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content.[5][6] Ferric chloride (FeCls) acts as a co-extracting agent, forming a complex with
lithium that is soluble in the organic phase.[3][5] Task-specific ionic liquids (TSILs) have also
been introduced as co-extractants to improve efficiency and mitigate issues like FeCls
hydrolysis.[7][8]

e Synergistic Solvent Systems: These systems employ a mixture of extractants that work
together to enhance the extraction of lithium.

o [-diketones and Cyanex 923: A combination of a 3-diketone (like HPMBP, HTTA, or
HDBM) and Cyanex 923 has shown high selectivity for magnesium removal from lithium-
rich solutions, which is a crucial step for producing high-purity lithium carbonate.[9][10]
This system can achieve virtually 100% magnesium removal with minimal lithium co-
extraction.[9][10]

o LIX 54 and Neutral Extractants: Mixtures of LIX 54 with neutral extractants like TOPO and
Cyanex 923 have demonstrated synergistic effects for the selective extraction of lithium.

[3]

» Crown Ethers: These macrocyclic polyethers can selectively bind with metal ions based on
the fit between the ion's diameter and the crown ether's cavity size.[11] 12-crown-4 and 14-
crown-4 ethers have been investigated for their potential in selective lithium extraction.[1]
[11]

e lonic Liquids (ILs): lonic liquids are salts that are liquid at room temperature and are
considered "green solvents" due to their negligible vapor pressure.[12] They can be used as
both the extractant and the diluent, and their properties can be tailored to enhance lithium
extraction and selectivity over other ions like magnesium.[12][13]

Data Presentation: Comparison of Solvent
Extraction Systems

The following tables summarize quantitative data from various studies on solvent extraction for
lithium recovery, providing a basis for comparison of different systems and conditions.

Table 1: Performance of TBP-based Solvent Extraction Systems
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Table 2: Performance of Synergistic Solvent Extraction Systems for Magnesium Removal
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Experimental Protocols

This section provides detailed methodologies for key experiments in the solvent extraction of
lithium from brines.

Protocol 1: Lithium Extraction using TBP-FeCl3 System

Objective: To selectively extract lithium from a brine solution using a tributyl phosphate (TBP)
and ferric chloride (FeCls) solvent system.

Materials:
e Synthetic or real brine solution containing lithium and other ions (e.g., Mg?*, Na*, Caz*, K*).

» Organic phase: Tributyl phosphate (TBP) as the extractant, kerosene as the diluent, and
anhydrous ferric chloride (FeCls) as the co-extractant.

e Scrubbing solution (e.g., LiCl + NaCl solution).[3]

e Stripping solution (e.g., HCI + NaCl solution).[3]
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Regeneration solution (e.g., NaOH + NaCl).[3]

Separatory funnels or mixer-settlers.

pH meter.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption
Spectrometry (AAS) for metal ion analysis.

Procedure:
e Organic Phase Preparation:

o Prepare the desired volume of the organic phase by mixing TBP and kerosene at a
specific volume ratio (e.g., 80% v/v TBP and 20% v/v kerosene).[14]

o Dissolve a calculated amount of anhydrous FeCls in the TBP/kerosene mixture to achieve
the desired Fe/Li molar ratio.[6]

o Extraction:
o Take a known volume of the brine solution in a separatory funnel.

o Add the prepared organic phase at a specific organic-to-aqueous (O/A) phase ratio (e.qg.,
1:1).[14]

o Shake the mixture vigorously for a predetermined time (e.g., 30 minutes) to ensure
thorough mixing and mass transfer.

o Allow the phases to separate completely.
o Collect both the aqueous phase (raffinate) and the organic phase (loaded organic).
o Analyze the lithium concentration in the raffinate to determine the extraction efficiency.

e Scrubbing (optional but recommended for high Mg brines):
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o Contact the loaded organic phase with a scrubbing solution to remove co-extracted
impurities like magnesium.[3]

o Mix the loaded organic and scrubbing solution at a defined O/A ratio and time.
o Separate the phases and analyze the scrubbed organic phase for impurity levels.
e Stripping:

o Contact the scrubbed loaded organic phase with a stripping solution (e.g., 6 M HCI) at a
specific O/Aratio (e.g., 1:5).[14]

o Shake the mixture to transfer the lithium from the organic phase back to the aqueous
phase.

o Separate the phases to obtain the lithium-rich strip solution and the barren organic phase.
o Analyze the lithium concentration in the strip solution to determine the stripping efficiency.
» Regeneration:

o Wash the barren organic phase with a regeneration solution to prepare it for reuse in the
extraction stage.[3]

Calculations:

o Extraction Efficiency (%E): %E = [(C_initial - C_final) / C_initial] * 100, where C_initial and
C_final are the lithium concentrations in the aqueous phase before and after extraction,
respectively.

 Stripping Efficiency (%S): %S = [V_strip * C_strip / (V_org * C_org_loaded)] * 100, where V
and C are the volume and concentration of the respective phases.

Protocol 2: Magnesium Removal using a Synergistic f3-
diketone and Cyanex 923 System

Objective: To selectively remove magnesium from a lithium-rich brine using a synergistic
solvent system prior to lithium extraction.
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Materials:

Lithium-rich brine containing magnesium impurities.

o Organic phase: A B-diketone (e.g., 1-phenyl-3-methyl-4-benzoyl-5-pyrazolone, HPMBP) and
Cyanex 923 (a mixture of trialkylphosphine oxides) dissolved in a suitable diluent (e.qg.,
kerosene).

e pH adjustment reagents (e.g., NaOH or HCI).
o Separatory funnels or mixer-settlers.

o |ICP-OES or AAS for metal ion analysis.
Procedure:

e Organic Phase Preparation:

o Prepare the organic phase by dissolving the desired concentrations of the 3-diketone and
Cyanex 923 in the diluent.

o Extraction:

[¢]

Adjust the pH of the aqueous brine to the optimal value for magnesium extraction.

o Contact the pH-adjusted brine with the organic phase at a specific O/A ratio in a
separatory funnel.

o Shake the mixture for a sufficient time to reach equilibrium.
o Allow the phases to separate.

o Collect the aqueous phase (purified lithium brine) and the organic phase (loaded with
magnesium).

o Analyze the magnesium and lithium concentrations in the purified brine to determine the
removal efficiency and lithium co-extraction.
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 Stripping of Magnesium (for organic phase regeneration):

o Contact the magnesium-loaded organic phase with an acidic solution (e.g., dilute H2SOa4)
to strip the magnesium.

o Separate the phases to obtain the regenerated organic phase and the magnesium-rich
strip solution.

Note: For continuous processes, a multi-stage counter-current extraction setup is often
employed to maximize removal efficiency.[9][10]

Visualizations

The following diagrams illustrate the key workflows and relationships in the solvent extraction
process for lithium recovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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